
Application Notes: Quantification of
Nicotinamide Riboside in Cell Lysates

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Nicotinamide Riboside

Cat. No.: B073573 Get Quote

Introduction

Nicotinamide Riboside (NR) is a pyridine-nucleoside form of vitamin B3 and a well-

established precursor to Nicotinamide Adenine Dinucleotide (NAD+).[1][2][3] NAD+ is a critical

coenzyme in all living cells, essential for cellular metabolism through redox reactions and as a

substrate for enzymes like sirtuins and Poly (ADP-ribose) polymerases (PARPs) that regulate

key cellular processes such as DNA repair, gene expression, and signaling.[1][3][4][5][6] Given

that cellular NAD+ levels decline with age and in certain pathological conditions, NR

supplementation is a common strategy to boost the NAD+ pool.[3][7] Therefore, accurate

quantification of intracellular NR and the broader NAD+ metabolome is crucial for researchers

in metabolic diseases, aging, and drug development.

This document provides detailed protocols for the quantification of NR in cell lysates using

three common analytical techniques: Liquid Chromatography-Mass Spectrometry (LC-MS/MS),

High-Performance Liquid Chromatography (HPLC), and Enzymatic Assays.

Signaling Pathway: NR to NAD+ Synthesis
NR is primarily utilized through the NAD+ salvage pathway.[3][8] It is transported into the cell

and phosphorylated by nicotinamide riboside kinases (NRK1/2) to form nicotinamide

mononucleotide (NMN).[3][5] NMN is then converted to NAD+ by NMN adenylyltransferases

(NMNATs).[3][5] This pathway efficiently bypasses the rate-limiting enzyme NAMPT, which

converts nicotinamide (Nam) to NMN.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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